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Introduction
Ethylhydrocupreine hydrochloride, also known as optochin, is a synthetic derivative of

hydroquinine. Historically explored for its therapeutic potential, it is now predominantly utilized

as a key diagnostic agent for the presumptive identification of Streptococcus pneumoniae. This

technical guide provides an in-depth overview of its chemical properties, structure, and

mechanism of action, tailored for a scientific audience.

Chemical Structure and Identification
Ethylhydrocupreine hydrochloride is a chiral molecule with a complex structure consisting of a

quinoline ring system linked to a quinuclidine moiety.

Table 1: Chemical Identification of Ethylhydrocupreine Hydrochloride
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Identifier Value

IUPAC Name (R)---INVALID-LINK--methanol hydrochloride[1]

CAS Number 3413-58-9[2][3]

Molecular Formula C₂₁H₂₈N₂O₂·HCl[2]

SMILES String
CC[C@H]1CN2CC[C@H]1C[C@H]2--INVALID-

LINK--O.Cl[1][3]

Physicochemical Properties
The physicochemical properties of ethylhydrocupreine hydrochloride are crucial for its

application in diagnostic assays and for any further research into its biological activities.

Table 2: Physicochemical Properties of Ethylhydrocupreine Hydrochloride

Property Value

Molecular Weight 376.92 g/mol [2][4]

Melting Point 121-123 °C[3][5][6]

Solubility
Soluble in water (50 mg/mL), ethanol (50

mg/ml), and DMSO (125 mg/mL).[3][7][8]

pKa Not readily available in the searched literature.

Appearance White to off-white solid.[8]

Experimental Protocols
Determination of Melting Point
Objective: To determine the melting point range of a crystalline solid, providing an indication of

its purity.

Methodology (Capillary Method):
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Sample Preparation: A small amount of the finely powdered, dry ethylhydrocupreine

hydrochloride is packed into a capillary tube to a height of 2-3 mm.[2]

Apparatus: A calibrated melting point apparatus equipped with a heating block and a

thermometer or an automated detection system is used.

Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The

sample is heated at a steady rate of 1-2 °C per minute. c. The temperature at which the first

drop of liquid appears is recorded as the onset of melting. d. The temperature at which the

last solid crystal melts is recorded as the completion of melting. e. The melting point is

reported as a range from the onset to the completion of melting. For a pure compound, this

range is typically narrow (0.5-2 °C).[1][6]

Determination of Aqueous Solubility
Objective: To determine the concentration of a saturated solution of a substance in water at a

specified temperature.

Methodology (Shake-Flask Method):

Preparation of Saturated Solution: An excess amount of ethylhydrocupreine hydrochloride is

added to a known volume of purified water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and

undissolved solid.[5]

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation and/or filtration.

Analysis: The concentration of ethylhydrocupreine hydrochloride in the clear supernatant or

filtrate is determined using a suitable analytical method, such as UV-Vis spectrophotometry

or High-Performance Liquid Chromatography (HPLC).

Calculation: The solubility is expressed as the mass of the solute per volume of the solvent

(e.g., mg/mL).
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Mechanism of Action and Resistance
The primary mechanism of action of ethylhydrocupreine hydrochloride against Streptococcus

pneumoniae involves the inhibition of the membrane-bound F₁F₀ H⁺-ATPase (ATP synthase).

This enzyme is crucial for maintaining the proton motive force and for ATP synthesis.

Signaling Pathway: Inhibition of H⁺-ATPase
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Caption: Inhibition of S. pneumoniae H⁺-ATPase by Ethylhydrocupreine Hydrochloride.

Resistance to ethylhydrocupreine hydrochloride in S. pneumoniae arises from point mutations

in the genes encoding the a-subunit (atpA) and c-subunit (atpC) of the F₀ complex of the H⁺-

ATPase. These mutations alter the drug's binding site, reducing its inhibitory effect.

Logical Relationship: Mechanism of Optochin
Resistance
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Caption: Development of Optochin Resistance in Streptococcus pneumoniae.

Conclusion
Ethylhydrocupreine hydrochloride remains an indispensable tool in clinical microbiology for the

presumptive identification of Streptococcus pneumoniae. Its well-defined chemical properties

and specific mechanism of action provide a reliable basis for its diagnostic application.

Understanding the molecular basis of its activity and the mechanisms of resistance is crucial for

interpreting test results accurately and for monitoring the emergence of resistant strains.

Further research could focus on elucidating the precise binding interactions with the H⁺-

ATPase and exploring potential modifications to overcome resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.ucalgary.ca [chem.ucalgary.ca]

2. uomus.edu.iq [uomus.edu.iq]

3. thinksrs.com [thinksrs.com]

4. uspnf.com [uspnf.com]

5. uspbpep.com [uspbpep.com]

6. chem.libretexts.org [chem.libretexts.org]

7. chm.uri.edu [chm.uri.edu]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [ethylhydrocupreine hydrochloride chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197485#ethylhydrocupreine-hydrochloride-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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